1,2,3-Trimethoxy-5-(4-methoxybenzyl)benzene

• Molecular Formula: C17H20O4
• Molecular Weight: 288.34 g/mol
• IUPAC Name: 1,2,3-trimethoxy-5-[(4-methoxyphenyl)methyl]benzene
• InChI: InChI=1S/C17H20O4/c1-18-14-7-5-12(6-8-14)9-13-10-15(19-2)17(21-4)16(11-13)20-3/h5-8,10-11H,9H2,1-4H3
• InChI Key: QQEICWBYUTVTEA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=CC(=C(C(=C2)OC)OC)OC

Description

1,2,3-Trimethoxy-5-(4-methoxybenzyl)benzene is a useful research compound. Its molecular formula is C17H20O4 and its molecular weight is 288.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 28 (304 mg, 1 mmol) in EtOAc (20 mL) was hydrogenated at 60 psi in the presence of 10% Pd-C (60 mg) for 12 h. The solution was filtered, and solvents were evaporated. The crude product was purified by crystallization from EtOAc and hexane (183 mg, 60%); mp 66°-67° C.; 1H NMR (CDCl3, 200 MHz) δ7.12 (d, J=8.5 Hz, 2H), 6.85 (d, J=8.5 Hz, 2H), 6.39 (s, 2H), 3.87 (s, 2H), 3.82 (s, 3H), 3.81 (s, 6H), 3.79 (s, 3H); CIMS (isobutane) m/e 289 (MH+, 100). Anal. (C17H20O4) C, H.